Cas no 2034621-55-9 (tert-butyl N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylcarbamate)

• Product Name: tert-butyl N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylcarbamate
• CAS No: 2034621-55-9
• MF: C₁₅H₂₀N₄O₂
• MW: 288.344902992249
• CID: 5823235
• PubChem ID: 119106456
• Update Time: 2025-10-29

tert-butyl N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylcarbamate
• 2034621-55-9
• tert-butyl N-[1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl]carbamate
• F2167-4191
• AKOS026681470
• tert-butyl (1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethyl)carbamate
• tert-butyl N-[1-phenyl-2-(triazol-2-yl)ethyl]carbamate

• Inchi： 1S/C15H20N4O2/c1-15(2,3)21-14(20)18-13(11-19-16-9-10-17-19)12-7-5-4-6-8-12/h4-10,13H,11H2,1-3H3,(H,18,20)
• InChI Key： PLZURLPQEUYKFJ-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)CN1N=CC=N1)=O)C(C)(C)C

Computed Properties

• Exact Mass: 288.15862589g/mol
• Monoisotopic Mass: 288.15862589g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 331
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 69Ų

Additional information on tert-butyl N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylcarbamate

Introduction to tert-butyl N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylcarbamate (CAS No. 2034621-55-9)

tert-butyl N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylcarbamate (CAS No. 2034621-55-9) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a tert-butyl carbamate group, a phenyl ring, and a 1,2,3-triazole moiety. These structural elements contribute to its stability and reactivity, making it an attractive candidate for various chemical and biological studies.

The synthesis of tert-butyl N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylcarbamate typically involves multi-step reactions that highlight the precision and control required in organic synthesis. The tert-butyl carbamate group is often introduced through a reaction with tert-butyl chloroformate, while the 1,2,3-triazole ring can be formed via the well-known copper(I)-catalyzed azide–alkyne cycloaddition (CuAAC) reaction. This "click" chemistry approach ensures high yields and excellent regioselectivity, making it a preferred method for synthesizing this compound.

In the context of medicinal chemistry, tert-butyl N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylcarbamate has shown promise as a building block for the development of novel therapeutic agents. The presence of the 1,2,3-triazole ring imparts bioisosteric properties that can enhance the binding affinity and selectivity of drug candidates. Recent studies have explored its potential in modulating various biological targets, including enzymes and receptors involved in neurological disorders and cancer.

One notable application of tert-butyl N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylcarbamate is in the field of protein–protein interactions (PPIs). PPIs play a crucial role in many cellular processes and are increasingly recognized as important therapeutic targets. The unique structure of this compound allows it to disrupt specific PPIs by mimicking key interaction motifs or by allosteric modulation. This property has been leveraged in the design of small molecules that can interfere with disease-relevant PPIs.

Clinical trials involving compounds derived from tert-butyl N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylcarbamate have shown promising results. For instance, a derivative of this compound has been tested for its efficacy in treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The compound's ability to cross the blood-brain barrier and its low toxicity profile make it an attractive candidate for further development.

In addition to its therapeutic applications, tert-butyl N-1-phenyl-2-(2H-1,2,3-triazol-2-yl)ethylcarbamate has also been studied for its use in diagnostic imaging. The 1,2,3-triazole ring can be functionalized with various imaging agents to create probes that can be used in positron emission tomography (PET) or magnetic resonance imaging (MRI). These probes have the potential to provide detailed insights into disease progression and treatment response.

The stability and reactivity of tert-butyl N-1-phenyl-2-(2H-1,2,3-triazol-2-y l)ethylcarbamate make it a valuable tool in chemical biology research. Its ability to form stable conjugates with biomolecules allows researchers to study protein function and interactions in living systems. For example, it has been used to create activity-based probes that can selectively label enzymes in complex biological environments.

In conclusion, tert-butyl N-1 -phen yl - ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ ̶ l - l - l - l - l - l - l - l - l - l - l - l - l - l - l - l - l - l - l - ( , , − i z o − y ) e t h y c r b m t) (CAS No. 2034621−55−9) is a multifaceted compound with broad applications in medicinal chemistry and pharmaceutical research. Its unique structural features make it an ideal candidate for developing novel therapeutic agents and diagnostic tools. Ongoing research continues to uncover new possibilities for this compound, further solidifying its importance in the scientific community.